Cas no 850349-00-7 (4-bromo-5,6,7,8-tetrahydroisoquinoline)
4-Bromo-5,6,7,8-tetrahydroisoquinoline is a brominated tetrahydroisoquinoline derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its saturated heterocyclic structure and bromine substituent make it a valuable building block for the preparation of more complex molecules, particularly in medicinal chemistry for the development of bioactive compounds. The bromine atom facilitates further functionalization via cross-coupling reactions, enabling precise modifications to the core scaffold. This compound exhibits high purity and stability, ensuring reliable performance in synthetic applications. Its utility in constructing nitrogen-containing heterocycles underscores its importance in drug discovery and fine chemical synthesis.
850349-00-7 structure
Product Name:4-bromo-5,6,7,8-tetrahydroisoquinoline
CAS No:850349-00-7
MF:C9H10BrN
MW:212.086401462555
MDL:MFCD08706059
CID:716842
PubChem ID:17749932
Update Time:2025-06-07
4-bromo-5,6,7,8-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,4-bromo-5,6,7,8-tetrahydro-
- 4-bromo-5,6,7,8-tetrahydroisoquinoline
- 4-Bromo isoquinoline
- 4-Bromo-5,6,7,8-tetrahydro-isoquinoline
- 4-Isoquinolinyl bromide
- MFCD08706059
- DTXSID40590091
- AS-42313
- CS-0155304
- EN300-269180
- 850349-00-7
- DB-316366
- PB43555
- SCHEMBL19559654
- AKOS015900857
-
- MDL： MFCD08706059
- Inchi： 1S/C9H10BrN/c10-9-6-11-5-7-3-1-2-4-8(7)9/h5-6H,1-4H2
- InChI Key： PUMLCNFYVSGGIU-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC2=C1CCCC2
Computed Properties
- Exact Mass: 211.00000
- Monoisotopic Mass: 210.99966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 2.72290
4-bromo-5,6,7,8-tetrahydroisoquinoline Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-bromo-5,6,7,8-tetrahydroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A897430-50mg |
4-Bromo-5,6,7,8-tetrahydroisoquinoline |
850349-00-7 | 95+% | 50mg |
$140.00 | 2021-07-07 | |
| Ambeed | A897430-100mg |
4-Bromo-5,6,7,8-tetrahydroisoquinoline |
850349-00-7 | 95% | 100mg |
$438.0 | 2025-04-16 | |
| Ambeed | A897430-250mg |
4-Bromo-5,6,7,8-tetrahydroisoquinoline |
850349-00-7 | 95+% | 250mg |
$286.00 | 2021-07-07 | |
| Ambeed | A897430-1g |
4-Bromo-5,6,7,8-tetrahydroisoquinoline |
850349-00-7 | 95% | 1g |
$774.0 | 2024-04-17 | |
| abcr | AB542456-1 g |
4-Bromo-5,6,7,8-tetrahydroisoquinoline; . |
850349-00-7 | 1g |
€1,278.90 | 2023-04-14 | ||
| Chemenu | CM223679-1g |
4-Bromo-5,6,7,8-tetrahydroisoquinoline |
850349-00-7 | 95% | 1g |
$866 | 2021-08-04 | |
| TRC | B614655-2.5mg |
4-bromo-5,6,7,8-tetrahydroisoquinoline |
850349-00-7 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B614655-5mg |
4-bromo-5,6,7,8-tetrahydroisoquinoline |
850349-00-7 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B614655-25mg |
4-bromo-5,6,7,8-tetrahydroisoquinoline |
850349-00-7 | 25mg |
$ 250.00 | 2022-06-07 | ||
| Chemenu | CM223679-250mg |
4-Bromo-5,6,7,8-tetrahydroisoquinoline |
850349-00-7 | 95% | 250mg |
$303 | 2023-01-02 |
4-bromo-5,6,7,8-tetrahydroisoquinoline Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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